Cas no 112318-09-9 (3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-, (1R,2S,5S)-rel-)
112318-09-9 structure
Product Name:3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-, (1R,2S,5S)-rel-
CAS No:112318-09-9
MF:C10H11N5O2
MW:233.226640939713
CID:139517
PubChem ID:1468
Update Time:2025-04-19
3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-, (1R,2S,5S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-, (1R,2S,5S)-rel-
- 5-(6-aminopurin-9-yl)cyclopent-3-ene-1,2-diol
- 9-(2',3'-dihydroxycyclopent-4'-enyl)adenine
- 3-Cyclopentene-1,2-diol, 5-(6-amino-9H-purinyl-9-yl)-, (1alpha,2alpha,5beta)-
- 5-(6-amino-9H-purin-9-yl)cyclopent-3-ene-1,2-diol
- 5'-Dhca
- 5'-Norneplanocin A
- 9-(2',trans-3'-Dihydroxycyclopent-4'-enyl)adenine
- DHCeA
- TTDHC
- DTXSID20920731
- 112318-09-9
- SCHEMBL630675
- 3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-,(1R,2S,5S)-rel
- PD041906
-
- Inchi: 1S/C10H11N5O2/c11-9-7-10(13-3-12-9)15(4-14-7)5-1-2-6(16)8(5)17/h1-6,8,16-17H,(H2,11,12,13)
- InChI Key: RQPALADHFYHEHK-UHFFFAOYSA-N
- SMILES: OC1C(C=CC1N1C=NC2C(N)=NC=NC1=2)O
Computed Properties
- Exact Mass: 233.09143
- Monoisotopic Mass: 233.091275
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.9
- Topological Polar Surface Area: 110
Experimental Properties
- Density: 1.87
- Boiling Point: 556.8°Cat760mmHg
- Flash Point: 290.6°C
- Refractive Index: 1.896
- PSA: 110.08
3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-, (1R,2S,5S)-rel- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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